Cas no 371917-31-6 (1-(trifluoromethyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(trifluoromethyl)cyclobutane-1-carbaldehyde
• CAS No: 371917-31-6
• MF: C₆H₇F₃O
• MW: 152.114392518997
• MDL: MFCD18968819
• CID: 297798
• PubChem ID: 45083751
• Update Time: 2025-05-20

1-(trifluoromethyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 1-(trifluoromethyl)- (9CI)
• Cyclobutanecarboxaldehyde,1-(trifluoromethyl)-
• 1-(trifluoromethyl)cyclobutane-1-carbaldehyde
• 371917-31-6
• EN300-2986916
• SCHEMBL16125265
• Cyclobutanecarboxaldehyde,1-(trifluoromethyl)-(9ci)
• 1-(Trifluoromethyl)cyclobutanecarbaldehyde
• WHFVDLFITXHHHR-UHFFFAOYSA-N
• AKOS037621896
• AT29145
• Z1511874792

• MDL： MFCD18968819
• Inchi： 1S/C6H7F3O/c7-6(8,9)5(4-10)2-1-3-5/h4H,1-3H2
• InChI Key： WHFVDLFITXHHHR-UHFFFAOYSA-N
• SMILES： FC(C1(C=O)CCC1)(F)F

Computed Properties

• Exact Mass: 152.04491
• Monoisotopic Mass: 152.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(trifluoromethyl)cyclobutane-1-carbaldehyde

Comprehensive Overview of 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde (CAS No. 371917-31-6)

1-(Trifluoromethyl)cyclobutane-1-carbaldehyde (CAS No. 371917-31-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique cyclobutane ring and trifluoromethyl group, serves as a versatile building block for synthesizing complex molecules. Its molecular formula is C₆H₇F₃O, and it exhibits distinct chemical properties due to the presence of the carbaldehyde functional group, making it a valuable intermediate in organic synthesis.

The growing interest in 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde is driven by its applications in the development of novel pharmaceutical intermediates and agrochemical products. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of drug candidates. The trifluoromethyl group is known to improve lipophilicity and resistance to oxidative degradation, which are critical factors in drug design. Additionally, this compound's cyclobutane scaffold offers structural rigidity, enabling the creation of more stable and selective bioactive molecules.

In the context of green chemistry and sustainable synthesis, 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde has emerged as a focal point for innovation. With increasing regulatory pressure to reduce hazardous waste and energy consumption, chemists are exploring catalytic methods to produce this compound efficiently. Recent advancements in flow chemistry and photocatalysis have demonstrated promising results, aligning with the global push toward environmentally friendly manufacturing processes.

Another area of interest is the compound's role in material science. The incorporation of fluorinated compounds into polymers and coatings can impart desirable properties such as water repellency, chemical resistance, and thermal stability. 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde serves as a precursor for synthesizing advanced materials used in electronics, aerospace, and automotive industries. Its ability to modify surface properties makes it a valuable asset in developing high-performance coatings and adhesives.

From a commercial perspective, the demand for 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde is expected to rise, driven by its expanding applications in life sciences and specialty chemicals. Suppliers and manufacturers are investing in scalable production methods to meet the needs of research institutions and industrial clients. Quality control and regulatory compliance remain paramount, ensuring that the compound meets the stringent standards required for pharmaceutical and agrochemical use.

In summary, 1-(Trifluoromethyl)cyclobutane-1-carbaldehyde (CAS No. 371917-31-6) represents a critical component in modern chemical research and industrial applications. Its unique structural features and functional groups enable diverse synthetic pathways, making it indispensable for innovation in drug discovery, sustainable chemistry, and advanced materials. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.